Cas no 102232-45-1 (Methyl 4-ethoxy-2-hydroxybenzoate)

• Product Name: Methyl 4-ethoxy-2-hydroxybenzoate
• CAS No: 102232-45-1
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 5055762
• Update Time: 2025-05-21

Methyl 4-ethoxy-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-ethoxy-2-hydroxybenzoate
• methyl 4-ethoxysalicylate
• BBL019821
• STL253531
• H3617
• ST50982546
• Benzoic acid, 4-ethoxy-2-hydroxy-, methyl ester
• Methyl 4-ethoxy-2-hydroxybenzoate

• Inchi： 1S/C10H12O4/c1-3-14-7-4-5-8(9(11)6-7)10(12)13-2/h4-6,11H,3H2,1-2H3
• InChI Key： QEHJRVXYYAJULL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C(=O)OC)=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-ethoxy-2-hydroxybenzoate

Comprehensive Overview of Methyl 4-ethoxy-2-hydroxybenzoate (CAS No. 102232-45-1): Properties, Applications, and Innovations

Methyl 4-ethoxy-2-hydroxybenzoate (CAS No. 102232-45-1) is a specialized organic compound belonging to the class of benzoate esters. This compound has garnered significant attention in recent years due to its versatile applications in cosmetics, pharmaceuticals, and fragrance industries. With the increasing demand for natural-derived ingredients and sustainable formulations, researchers are exploring its potential as a bioactive agent and preservative alternative.

The molecular structure of Methyl 4-ethoxy-2-hydroxybenzoate features a hydroxyl group and an ethoxy substituent, which contribute to its unique solubility and stability profiles. These characteristics make it an attractive candidate for formulation chemists seeking to enhance product performance. Recent studies highlight its antioxidant properties, aligning with the growing consumer preference for clean-label ingredients in skincare and haircare products.

In the pharmaceutical sector, 102232-45-1 is investigated for its potential as an intermediate in synthesizing drug candidates. Its low toxicity and compatibility with various excipients have sparked interest in controlled-release formulations. Notably, its synergistic effects with other phenolic compounds are being studied for anti-inflammatory applications, addressing the rising global focus on natural therapeutics.

The fragrance industry values Methyl 4-ethoxy-2-hydroxybenzoate for its mild, floral-woody odor profile, making it suitable for perfume fixatives and aroma enhancers. As consumers increasingly seek long-lasting scents without synthetic musks, this compound offers a sustainable alternative. Manufacturers are also exploring its use in biodegradable packaging materials, responding to the eco-conscious market trends.

From a regulatory perspective, CAS 102232-45-1 complies with major international safety standards, including REACH and Cosmetic Ingredient Review guidelines. Its environmental fate has been extensively studied, showing favorable biodegradation rates—a critical factor for industries prioritizing green chemistry principles. Analytical methods like HPLC and GC-MS are routinely employed for quality control, ensuring batch-to-batch consistency.

Emerging research directions include its incorporation into nanocarrier systems for targeted drug delivery and as a UV-stabilizer in sunscreen formulations. With the personal care market projected to grow at 5.8% CAGR (2023-2030), Methyl 4-ethoxy-2-hydroxybenzoate is poised to play a pivotal role in next-generation multifunctional ingredients. Ongoing structure-activity relationship studies aim to optimize its bioavailability for broader applications.